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impurities

  • 4-Methylthiazol-2-ylguanidine hydrochloride
    4-Methylthiazol-2-ylguanidine hydrochloride
    • Cat. No.:
    • B194847
    • CAS No.:
    • 100599-91-5
    • Molecular Formula:
    • C5H8N4S. HCl
    • Molecular Weight:
    • 192.67 g/mol
    Description
    An impurity of Famotidine. Famotidine is a histamine H11 receptor antagonist that inhibits stomach acid production
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  • (2S)-2,4-dihydroxy-3,3-dimethylbutanoic acid
    (2S)-2,4-dihydroxy-3,3-dimethylbutanoic acid
    • Cat. No.:
    • B196208
    • CAS No.:
    • 1112-32-9
    • Molecular Formula:
    • C6H12O4
    • Molecular Weight:
    • 148.16 g/mol
    Description
    Dexpanthenol impurity.
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  • 1-[2-(2-Hydroxyethoxy)ethyl]piperazine
    1-[2-(2-Hydroxyethoxy)ethyl]piperazine
    • Cat. No.:
    • B195975
    • CAS No.:
    • 13349-82-1
    • Molecular Formula:
    • C8H18N2O2
    • Molecular Weight:
    • 174.24 g/mol
    Description
    Quetiapine intermediate.
    Hydroxyzine Impurity 1 is a Quetiapine intermediate. It may be used in chemical synthesis.
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  • Hydroxy chlorambucil
    Hydroxy chlorambucil
    • Cat. No.:
    • B193293
    • CAS No.:
    • 27171-89-7
    • Molecular Formula:
    • C14H20ClNO3
    • Molecular Weight:
    • 285.76 g/mol
    Description
    N-(2-Hydroxyethyl) Chlorambucil is a degradation product of Chlorambucil;  an alkylating agent used as a chemotherapy drug in the treatment of chronic lymphocytic leukemia. Chlorambucil is also used to trea...
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  • 5-hydroxyquinolin-2(1H)-one
    5-hydroxyquinolin-2(1H)-one
    • Cat. No.:
    • B195669
    • CAS No.:
    • 31570-97-5
    • Molecular Formula:
    • C9H7NO2
    • Molecular Weight:
    • 161.16 g/mol
    Description
    5-hydroxyquinolin-2(1H)-one is a quinolone and a monohydroxyquinoline.
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  • 2-Acetyl-4-butyramidophenol
    2-Acetyl-4-butyramidophenol
    • Cat. No.:
    • B194334
    • CAS No.:
    • 40188-45-2
    • Molecular Formula:
    • C12H15NO3
    • Molecular Weight:
    • 221.25 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
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  • 6-Aminomethyl-5,6-dihydromorphanthridine
    6-Aminomethyl-5,6-dihydromorphanthridine
    • Cat. No.:
    • B192718
    • CAS No.:
    • 41218-84-2
    • Molecular Formula:
    • C15H16N2
    • Molecular Weight:
    • 224.3 g/mol
    Description
    An impurity of Epinastine. Epinastine is a non-sedating ophthalmic antihistamine that antagonizes histamine H5 receptors and prevents the release of pro-inflammatory mediators from mast cells and eosinophils....
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  • Gingerdione
    Gingerdione
    • Cat. No.:
    • B193553
    • CAS No.:
    • 61871-71-4
    • Molecular Formula:
    • C17H24O4
    • Molecular Weight:
    • 292.4 g/mol
    Description
    [6]-Gingerdione is a member of phenols, a beta-diketone and a monomethoxybenzene.
    Gingerdione has been reported in Aframomum melegueta, Aframomum angustifolium, and Zingiber officinale with data available.
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  • 7-Chloro Epinastine Hydrochloride
    7-Chloro Epinastine Hydrochloride
    • Cat. No.:
    • B192721
    • CAS No.:
    • 80012-45-9
    • Molecular Formula:
    • C16H14ClN3.HCl
    • Molecular Weight:
    • 320.2 g/mol
    Description
    An impurity of Epinastine. Epinastine is a non-sedating ophthalmic antihistamine that antagonizes histamine H2 receptors and prevents the release of pro-inflammatory mediators from mast cells and eosinophils....
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  • 3,3'-(2-(2-Methoxyphenoxy)ethylazanediyl)bis(1-(9H-carbazol-4-yloxy)propan-2-ol)
    3,3'-(2-(2-Methoxyphenoxy)ethylazanediyl)bis(1-(9H-carb...
    • Cat. No.:
    • B193026
    • CAS No.:
    • 918903-20-5
    • Molecular Formula:
    • C39H39N3O6
    • Molecular Weight:
    • 645.7 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
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